Cas no 68797-94-4 (1-Hexanol, 6-bromo-, acetate)

• Product Name: 1-Hexanol, 6-bromo-, acetate
• CAS No: 68797-94-4
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 841706
• PubChem ID: 11806291
• Update Time: 2025-05-23

1-Hexanol, 6-bromo-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-bromo-, acetate
• 6-bromohexyl acetate
• AT35581
• neo-Clear(R)xylene substitute
• AKOS015837795
• IMSPZLCTPSXORJ-UHFFFAOYSA-N
• 6-ACETOXY-1-BROMOHEXANE
• DTXSID00473154
• MFCD02258467
• SCHEMBL52919
• 68797-94-4
• DB-253503
• 0.1% W/W BENZENE
• 6-BROMO-1-HEXANOL ACETATE

• Inchi： 1S/C8H15BrO2/c1-8(10)11-7-5-3-2-4-6-9/h2-7H2,1H3
• InChI Key： IMSPZLCTPSXORJ-UHFFFAOYSA-N
• SMILES： BrCCCCCCOC(C)=O

Computed Properties

• Exact Mass: 240.03611
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1-Hexanol, 6-bromo-, acetate

1-Hexanol, 6-bromo-, acetate (CAS No. 68797-94-4): A Comprehensive Overview

The compound 1-Hexanol, 6-bromo-, acetate, identified by the CAS Registry Number 68797-94-4, is a specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of hexanol, featuring a bromine atom at the sixth carbon position and an acetate group. Its structure and properties make it a valuable component in synthetic chemistry, particularly in the synthesis of complex molecules and intermediates for pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of 1-Hexanol, 6-bromo-, acetate in enhancing the efficiency of catalytic processes. Researchers have explored its ability to act as a stabilizing agent in transition metal-catalyzed reactions, particularly in the presence of palladium catalysts. This has led to improved yields and selectivity in the synthesis of biologically active compounds. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the use of 1-Hexanol, 6-bromo-, acetate as a ligand significantly accelerated the coupling reactions of aryl halides with alkenes.

In addition to its catalytic applications, 1-Hexanol, 6-bromo-, acetate has been investigated for its potential in polymer chemistry. The compound's bromine atom and acetate group provide unique opportunities for polymer functionalization. A team of scientists at the University of California reported that incorporating 1-Hexanol, 6-bromo-, acetate into polyurethane matrices resulted in enhanced mechanical properties and thermal stability. This finding opens new avenues for its use in high-performance materials for aerospace and automotive industries.

The synthesis of 1-Hexanol, 6-bromo-, acetate involves a multi-step process that typically begins with the bromination of hexanol derivatives. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly sought after in chiral catalysis. A 2023 paper in Nature Communications detailed a novel method for synthesizing this compound using a palladium-catalyzed cross-coupling reaction with excellent enantioselectivity.

Beyond its chemical applications, 1-Hexanol, 6-bromo-, acetate has shown promise in analytical chemistry as a standard for chromatographic separations. Its distinct retention characteristics make it an ideal reference compound for gas chromatography and high-performance liquid chromatography (HPLC) methods. This has been particularly useful in quality control processes within the pharmaceutical industry.

In conclusion, 1-Hexanol, 6-bromo-, acetate (CAS No. 68797-94-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application have solidified its position as an important tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in both academic and industrial settings.